2-[(2R,5S)-5-Ethenyl-5-methyloxolan-2-yl]propan-2-ol
2-[(2R,5S)-5-Ethenyl-5-methyloxolan-2-yl]propan-2-ol
Z-Linalool oxide, also known as cis-linalyl oxide, belongs to the class of organic compounds known as tetrahydrofurans. These are heterocyclic compounds containing a saturated, aliphatic, five-membered ring where a carbon is replaced by an oxygen. Z-Linalool oxide is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). Z-Linalool oxide has been primarily detected in feces. Within the cell, Z-linalool oxide is primarily located in the cytoplasm. Z-Linalool oxide exists in all eukaryotes, ranging from yeast to humans. Z-Linalool oxide is a sweet, earthy, and floral tasting compound that can be found in a number of food items such as coriander, tarragon, tea, and black elderberry. This makes Z-linalool oxide a potential biomarker for the consumption of these food products.
(2R,5S)-linalyl oxide is a monoterpenoid that is 2-(2-hydroxypropan-2-yl)oxolane carying additional methyl and vinyl substituents both located at position 5 (the 2R,5S-diastereomer). It is a member of oxolanes, a monoterpenoid, a tertiary alcohol and an olefinic compound.
(2R,5S)-linalyl oxide is a monoterpenoid that is 2-(2-hydroxypropan-2-yl)oxolane carying additional methyl and vinyl substituents both located at position 5 (the 2R,5S-diastereomer). It is a member of oxolanes, a monoterpenoid, a tertiary alcohol and an olefinic compound.
Brand Name:
Vulcanchem
CAS No.:
5989-33-3
VCID:
VC0106662
InChI:
InChI=1S/C10H18O2/c1-5-10(4)7-6-8(12-10)9(2,3)11/h5,8,11H,1,6-7H2,2-4H3/t8-,10-/m1/s1
SMILES:
CC1(CCC(O1)C(C)(C)O)C=C
Molecular Formula:
C10H18O2
Molecular Weight:
170.25 g/mol
2-[(2R,5S)-5-Ethenyl-5-methyloxolan-2-yl]propan-2-ol
CAS No.: 5989-33-3
Reference Standards
VCID: VC0106662
Molecular Formula: C10H18O2
Molecular Weight: 170.25 g/mol
CAS No. | 5989-33-3 |
---|---|
Product Name | 2-[(2R,5S)-5-Ethenyl-5-methyloxolan-2-yl]propan-2-ol |
Molecular Formula | C10H18O2 |
Molecular Weight | 170.25 g/mol |
IUPAC Name | 2-[(2R,5S)-5-ethenyl-5-methyloxolan-2-yl]propan-2-ol |
Standard InChI | InChI=1S/C10H18O2/c1-5-10(4)7-6-8(12-10)9(2,3)11/h5,8,11H,1,6-7H2,2-4H3/t8-,10-/m1/s1 |
Standard InChIKey | BRHDDEIRQPDPMG-UHFFFAOYSA-N |
Isomeric SMILES | C[C@]1(CC[C@@H](O1)C(C)(C)O)C=C |
SMILES | CC1(CCC(O1)C(C)(C)O)C=C |
Canonical SMILES | CC1(CCC(O1)C(C)(C)O)C=C |
Density | 0.932-0.942 |
Physical Description | Colourless to slightly yellow liquid; Powerful sweet-woody penetrating aroma with floral undertones |
Description | Z-Linalool oxide, also known as cis-linalyl oxide, belongs to the class of organic compounds known as tetrahydrofurans. These are heterocyclic compounds containing a saturated, aliphatic, five-membered ring where a carbon is replaced by an oxygen. Z-Linalool oxide is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). Z-Linalool oxide has been primarily detected in feces. Within the cell, Z-linalool oxide is primarily located in the cytoplasm. Z-Linalool oxide exists in all eukaryotes, ranging from yeast to humans. Z-Linalool oxide is a sweet, earthy, and floral tasting compound that can be found in a number of food items such as coriander, tarragon, tea, and black elderberry. This makes Z-linalool oxide a potential biomarker for the consumption of these food products. (2R,5S)-linalyl oxide is a monoterpenoid that is 2-(2-hydroxypropan-2-yl)oxolane carying additional methyl and vinyl substituents both located at position 5 (the 2R,5S-diastereomer). It is a member of oxolanes, a monoterpenoid, a tertiary alcohol and an olefinic compound. |
Solubility | Soluble in oils Soluble (in ethanol) |
Synonyms | cis-5-Ethenyltetrahydro-α,α,5-trimethyl-2-furanmethanol; Tetrahydro-α,α,5-trimethyl-5-vinyl-furfuryl Alcohol;_x000B_rel-(2R,5S)-5-Ethenyltetrahydro-α,α,5-trimethyl-2-furanmethanol; (Z)-Furanoid Linalool Oxide; (Z)-Linalool Oxide B; Epoxydihydrolinalool II; |
PubChem Compound | 6428573 |
Last Modified | Dec 23 2021 |
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